Cas no 164334-17-2 (4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol)

• Product Name: 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol
• CAS No: 164334-17-2
• MF: C₂₇H₂₂N₄O
• MW: 418.489785671234
• MDL: MFCD06739094
• CID: 1038033
• PubChem ID: 53393730
• Update Time: 2025-05-19

4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol
• 4-(2-TRITYL-2H-TETRAZOL-5-YLMETHYL)-PHENOL
• AB28584
• ACMC-1B06B
• AK-96069
• ANW-63014
• CTK1G8528
• KB-237006
• 4-{[2-(triphenylmethyl)-2H-1,2,3,4-tetrazol-5-yl]methyl}phenol
• DTXSID90693925
• Phenol, 4-[[2-(triphenylmethyl)-2H-tetrazol-5-yl]methyl]-
• 4-[(2-trityltetrazol-5-yl)methyl]phenol
• 4-{[2-(Triphenylmethyl)-2H-tetrazol-5-yl]methyl}phenol
• 164334-17-2
• DB-339547
• 4-{[2-(TRIPHENYLMETHYL)-1,2,3,4-TETRAZOL-5-YL]METHYL}PHENOL
• AKOS015902550
• CS-0340697
• DB-027046

• MDL： MFCD06739094
• Inchi： 1S/C27H22N4O/c32-25-18-16-21(17-19-25)20-26-28-30-31(29-26)27(22-10-4-1-5-11-22,23-12-6-2-7-13-23)24-14-8-3-9-15-24/h1-19,32H,20H2
• InChI Key： YSDAHJUJMHJCIY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC1N=NN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 418.17936134g/mol
• Monoisotopic Mass: 418.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol

Comprehensive Overview of 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol (CAS No. 164334-17-2)

4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol (CAS No. 164334-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a tetrazole ring, a trityl protecting group, and a phenolic moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of bioactive molecules and enzyme inhibitors.

The tetrazole ring in 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol is a nitrogen-rich heterocycle, which is known for its metabolic stability and ability to mimic carboxylic acids. This property has made it a valuable scaffold in medicinal chemistry, especially in the design of prodrugs and biomimetics. The trityl group serves as a protective moiety, enhancing the compound's stability during synthetic processes. Meanwhile, the phenolic hydroxyl group offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

In recent years, the demand for high-purity intermediates like 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol has surged, driven by advancements in peptide synthesis and small-molecule therapeutics. The compound's role in click chemistry and bioconjugation has also been highlighted, as it facilitates the formation of stable covalent bonds under mild conditions. These attributes align with the growing trend toward green chemistry and sustainable synthetic methodologies.

From an analytical perspective, 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and structural integrity, which are critical for its application in high-throughput screening and lead optimization. The compound's solubility in organic solvents like DMSO and acetonitrile further enhances its utility in laboratory settings.

The synthesis of 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol typically involves multi-step reactions, including protection-deprotection strategies and selective functionalization. Researchers are continually optimizing these protocols to improve yields and reduce byproducts, addressing the industry's need for cost-effective and scalable processes. Innovations in catalysis and flow chemistry are also being explored to streamline production.

Beyond its synthetic applications, 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol has potential in material science, particularly in the development of functional polymers and smart materials. Its ability to participate in crosslinking reactions and form hydrogen bonds makes it a candidate for designing advanced materials with tunable properties. This interdisciplinary relevance underscores the compound's importance in both academia and industry.

As the scientific community continues to explore the frontiers of molecular design, compounds like 4-((2-Trityl-2H-tetrazol-5-yl)methyl)phenol will remain at the forefront of innovation. Its combination of structural features and functional versatility positions it as a key player in the next generation of therapeutic agents and specialty chemicals. For researchers seeking reliable and high-quality intermediates, this compound offers a robust platform for diverse applications.